Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-(m-tolyl)acetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-chlorophenyl)-5-[[2-(3-methylphenyl)acetyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H20ClN3O4S/c1-3-32-24(31)21-18-13-33-22(26-19(29)12-15-6-4-5-14(2)11-15)20(18)23(30)28(27-21)17-9-7-16(25)8-10-17/h4-11,13H,3,12H2,1-2H3,(H,26,29)
• InChI Key: PYOMWNQAEBXJGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=CC(=C3)C)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H20ClN3O4S
• Molecular Weight: 482.0 g/mol

Description

Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-(m-tolyl)acetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20ClN3O4S and its molecular weight is 481.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Thienoquinolines and Related Heterocycles

Research into the synthesis of novel heterocyclic compounds, including thienoquinoline derivatives, has been a subject of interest due to their potential pharmacological properties. The study by Awad, Abdel-rahman, and Bakhite (1991) discusses the synthesis of novel heterocyclo-thieno[2,3-b]quinoline derivatives through various chemical reactions, showcasing the versatility of thienoquinolines as precursors for diverse heterocyclic compounds (Awad, Abdel-rahman, & Bakhite, 1991).

Antimicrobial and Antifungal Activities

The synthesis of novel thieno[2,3-c]pyridazines and related heterocycles has been reported, along with their antibacterial and antifungal activities. Radwan and Bakhite (1999) investigated the reaction of ethyl 2,3-dihydro-5,6-diphenyl-3-thioxopyridazine-4-carboxylate with various reagents to yield thieno[2,3-c]pyridazine derivatives, which were then tested for their antimicrobial properties (Radwan & Bakhite, 1999).

Pharmacological Screening

The potential of thieno[3,4-d]pyridazine derivatives as pharmacological agents was explored by Zabska et al. (1998), who synthesized pyrazolo[3,4-c]pyridazine derivatives and evaluated their effects on the central nervous system, highlighting the importance of structural modifications in altering biological activity (Zabska et al., 1998).

Herbicidal Activities

Another aspect of research focuses on the herbicidal activities of pyridazine derivatives. Xu et al. (2008) synthesized novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives and evaluated their efficacy against dicotyledonous plants, indicating the potential for developing new agrochemical agents (Xu et al., 2008).